N-(4,4-difluorocyclohexyl)-4-methoxy-2-methylbenzamide

• IUPAC Name: N-(4,4-difluorocyclohexyl)-4-methoxy-2-methylbenzamide
• InChI: InChI=1S/C15H19F2NO2/c1-10-9-12(20-2)3-4-13(10)14(19)18-11-5-7-15(16,17)8-6-11/h3-4,9,11H,5-8H2,1-2H3,(H,18,19)
• InChI Key: SSLPOGDNERGUKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C(=O)NC2CCC(CC2)(F)F
• Molecular Formula: C15H19F2NO2
• Molecular Weight: 283.31 g/mol

Description

N-(4,4-difluorocyclohexyl)-4-methoxy-2-methylbenzamide, also known as ABT-594, is a synthetic compound that has been extensively studied for its potential use as a pain reliever. It belongs to the class of compounds known as nicotinic acetylcholine receptor agonists and has been shown to have a unique mechanism of action that sets it apart from other pain relievers.

Scientific Research Applications

Polarity and Lipophilicity

The polarity and lipophilicity of compounds related to N-(4,4-difluorocyclohexyl)-4-methoxy-2-methylbenzamide have been studied, showing how fluorination affects these properties. For instance, the research on partially fluorinated groups indicates that fluorination can significantly influence the polarity and lipophilicity of compounds, affecting their biological interactions and solubility (Huchet et al., 2013).

Chromatographic Behavior

Investigations into the chromatographic behavior of N-substituted benzamides, including those with similar structural features to N-(4,4-difluorocyclohexyl)-4-methoxy-2-methylbenzamide, have been conducted to understand their retention and separation characteristics. This research is crucial for analytical and preparative chemistry applications, enhancing our ability to purify and analyze similar compounds (Lehtonen, 1983).

Material Science Applications

Research on semiaromatic polyamides incorporating dicyclohexane units, potentially related to the structural motif of N-(4,4-difluorocyclohexyl)-4-methoxy-2-methylbenzamide, has shown that these materials possess excellent thermal properties and mechanical stability. Such compounds are of interest in developing high-performance polymers for various industrial applications (Guangming et al., 2016).

Molecular Interactions and Structure

The study of molecular interactions and structure, such as in the case of N-3-hydroxyphenyl-4-methoxybenzamide, provides insights into the behavior of similar compounds in biological systems and materials science. Understanding these interactions is crucial for designing molecules with desired properties for pharmaceuticals, materials, and chemical synthesis (Karabulut et al., 2014).

Safety and Hazards

The safety data sheet for “(4,4-Difluorocyclohexyl)methanol” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.

Mechanism of Action

Target of Action

The primary target of N-(4,4-difluorocyclohexyl)-4-methoxy-2-methylbenzamide is the poly (ADP-ribose) polymerase (PARP)-1 . PARP-1 is the most abundant and well-characterized protein target for anti-cancer drug discovery . It accounts for a majority of the cellular poly (ADP-ribosyl) ation activity and is essential to the DNA single-strand break repair .

Mode of Action

The compound interacts with its target, PARP-1, in a selective manner . The 4,4-difluorocyclohexyl substituent triggers the rearrangement of α-helix 5 which moves away from the active site in PARP-2 rather than PARP-1 . As a result, it leads to the energetically less favorable change in PARP-2 and contributes to the ligand selectivity .

Biochemical Pathways

The compound affects the DNA single-strand break repair pathway . By inhibiting PARP-1, it disrupts the normal function of this pathway, leading to the accumulation of DNA damage and ultimately cell death . This makes it a promising therapy against cancers .

Result of Action

The inhibition of PARP-1 by N-(4,4-difluorocyclohexyl)-4-methoxy-2-methylbenzamide leads to the disruption of DNA repair, accumulation of DNA damage, and ultimately cell death . This can result in the reduction of tumor growth and potentially the regression of cancerous cells .